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Compound of Interest

Compound Name: Glyphosate

Cat. No.: B1671968 Get Quote

For immediate operational and safety guidance, this document outlines the essential

procedures for the proper disposal of glyphosate in a research environment. Adherence to

these protocols is critical for ensuring personnel safety and regulatory compliance.

This guide is intended for researchers, scientists, and drug development professionals who

handle glyphosate in a laboratory setting. The information provided herein is for guidance

purposes only. Always consult your institution's Environmental Health and Safety (EHS)

department for specific protocols and regulatory requirements applicable to your location.

Immediate Safety and Disposal Plan
All waste containing glyphosate, including pure substance, solutions, and contaminated

materials, must be treated as hazardous waste. Under no circumstances should glyphosate or

its solutions be disposed of down the drain.

Key Disposal Steps:
Consult the Safety Data Sheet (SDS): Before handling or disposing of glyphosate, always

review the product-specific SDS for detailed safety and disposal information.

Segregate Waste: Collect all glyphosate waste in a designated, properly labeled hazardous

waste container. Do not mix glyphosate waste with other chemical waste streams unless

explicitly permitted by your EHS department.
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Use Compatible Containers: Store glyphosate waste in containers made of compatible

materials, such as high-density polyethylene (HDPE). Ensure containers are in good

condition and have secure, leak-proof closures.

Labeling: Clearly label the waste container with "Hazardous Waste" and "Glyphosate."

Include the concentration and date of accumulation.

Storage: Store the waste container in a designated satellite accumulation area (SAA) that is

at or near the point of generation and under the control of laboratory personnel. The SAA

should have secondary containment to capture any potential leaks.

Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the

hazardous waste.

Regulatory and Safety Considerations
Glyphosate is not a federally listed hazardous waste under the Resource Conservation and

Recovery Act (RCRA). However, depending on the formulation, it may exhibit hazardous

characteristics, such as corrosivity (pH ≤ 2 or ≥ 12.5), which would classify it as a RCRA

characteristic hazardous waste (D002)[1]. Therefore, it is imperative to treat all glyphosate
waste as hazardous unless a formal hazard determination by your EHS department concludes

otherwise.
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Parameter Guideline Reference

RCRA Hazardous Waste

Classification

May be a characteristic

hazardous waste (Corrosivity -

D002) depending on the

formulation's pH.[1]

40 CFR 261.22[1]

Sewer Disposal Prohibited.[2]
Safety Data Sheet for

Glyphosate[2]

Container Compatibility

High-Density Polyethylene

(HDPE) is a suitable container

material.

General laboratory chemical

waste guidelines

Satellite Accumulation Area

(SAA) Limit

A maximum of 55 gallons of

hazardous waste may be

stored. For acutely toxic "P-

listed" waste, the limit is one

quart.

University of Pennsylvania

EHRS Guidelines

Experimental Protocols
Decontamination of Laboratory Equipment
Equipment contaminated with glyphosate must be decontaminated before reuse or disposal.

Materials:

Appropriate Personal Protective Equipment (PPE): lab coat, safety goggles, and chemical-

resistant gloves (e.g., nitrile).

Detergent solution.

Deionized water.

Designated hazardous waste container for rinsate.

Procedure:
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Initial Rinse: Rinse the equipment with a small amount of deionized water to remove gross

contamination. Collect this initial rinsate in a designated hazardous waste container.

Wash: Wash the equipment thoroughly with a laboratory-grade detergent solution.

Subsequent Rinses: Rinse the equipment multiple times with deionized water.

Rinsate Disposal: All rinsate generated from the decontamination process must be collected

and disposed of as hazardous waste.

Drying: Allow the equipment to air dry completely before reuse or storage.

Management of Glyphosate Spills
In the event of a glyphosate spill, immediate and appropriate action is necessary to prevent

exposure and environmental contamination.

Materials:

PPE: lab coat, safety goggles, chemical-resistant gloves, and, for large spills, a respirator

may be necessary.

Spill kit containing absorbent materials (e.g., vermiculite, sand, or commercial sorbent pads).

Calcium carbonate (garden lime) for potential neutralization in soil, which may be adapted for

spill control under EHS guidance.

Sealable plastic bags or a designated hazardous waste container for cleanup debris.

Procedure:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Don PPE: Before attempting to clean the spill, put on the appropriate PPE.

Containment: For liquid spills, create a dike around the spill using absorbent materials to

prevent it from spreading.
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Absorption: Cover the spill with an absorbent material.

Collection: Carefully sweep or scoop the absorbed material and place it into a labeled,

sealable plastic bag or a designated hazardous waste container.

Decontamination of Spill Area: Clean the spill area with a detergent and water solution.

Collect the cleaning solution and any contaminated wipes for disposal as hazardous waste.

Disposal: All materials used for the spill cleanup are considered hazardous waste and must

be disposed of accordingly.

Reporting: Report the spill to your laboratory supervisor and your institution's EHS

department.

Disposal Workflow
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Glyphosate Waste Generated
(Pure, Solution, or Contaminated Material)

Consult Safety Data Sheet (SDS)

Treat as Hazardous Waste

Segregate into a Designated,
Compatible Waste Container

Yes

DO NOT Dispose Down Drain

Label Container:
'Hazardous Waste, Glyphosate'

+ Concentration & Date

Store in a Secure
Satellite Accumulation Area (SAA)

with Secondary Containment

Contact Environmental Health & Safety (EHS)
for Waste Pickup

Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of glyphosate waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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